2-aMino-N,N-diMethyl-2-phenylacetaMide
Overview
Description
“2-aMino-N,N-diMethyl-2-phenylacetaMide” is a chemical compound with the molecular formula C10H14N2O . It is also known as "this compound hydrochloride" . The compound is typically in solid form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H14N2O/c1-12(2)10(13)9(11)8-6-4-3-5-7-8;/h3-7,9H,11H2,1-2H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 178.23 . It is typically stored at room temperature . The compound is in solid form .Scientific Research Applications
Synthesis and Pharmacological Evaluation
- Synthesis and Activity Relationships: Studies on related compounds, like N-(4-amino-2-butynyl)acetamides, have been conducted to evaluate their inhibitory activity on detrusor contraction, with some showing promising results for overactive detrusor treatment (Take et al., 1992).
- Pharmacological Potential: Phenylacetamides, closely related to 2-amino-N,N-dimethyl-2-phenylacetamide, have been synthesized and tested for their sodium-channel blocking properties, showing potential as neuroprotective agents (Roufos et al., 1994).
Chemical Properties and Reactions
- Chemical Structure and Reactivity: Investigations into the structures of 2-phenylacetamide clusters have provided insights into their chemical properties, particularly in relation to hydration and hydrogen bonding (Robertson et al., 2001).
- Catalysis in Chemical Synthesis: Research has shown the utility of boric acid and nanoparticles in catalyzing reactions involving 2-arylamino-2-phenylacetamide derivatives, highlighting the versatility of these compounds in synthetic chemistry (Kumar et al., 2013), (Kumar et al., 2013).
Safety and Hazards
The safety information for “2-aMino-N,N-diMethyl-2-phenylacetaMide” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: calling a poison center or doctor if feeling unwell .
properties
IUPAC Name |
2-amino-N,N-dimethyl-2-phenylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-12(2)10(13)9(11)8-6-4-3-5-7-8/h3-7,9H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYEBKMCUIFSZNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C(C1=CC=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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